Cas no 647025-47-6 (1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(phenylamino)-)

• Product Name: 1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(phenylamino)-
• CAS No: 647025-47-6
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• CID: 418102
• PubChem ID: 21861761
• Update Time: 2025-04-19

1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(phenylamino)-
• 7-anilino-4,5-dihydro-3H-1,3,6-thiadiazepine-2-thione
• 7-Anilino-4,5-dihydro-1,3,6-thiadiazepine-2(3H)-thione
• DTXSID30618950
• 647025-47-6

• Inchi： 1S/C10H11N3S2/c14-10-12-7-6-11-9(15-10)13-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,13)(H,12,14)
• InChI Key： ICXUXFOPKXUVQL-UHFFFAOYSA-N
• SMILES： S1C(NCCN=C1NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 237.03963
• Monoisotopic Mass: 237.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 36.42